2-Oxopentylbenzene sulfonate
Description
2-Oxopentylbenzene sulfonate is an organic compound characterized by a benzene ring substituted with a sulfonate (-SO₃⁻) group and a pentyl chain bearing a ketone (oxo) functional group at the second carbon. This structure confers unique physicochemical properties, including moderate water solubility due to the ionic sulfonate group and lipophilicity from the oxopentyl chain.
Properties
Molecular Formula |
C11H14O4S |
|---|---|
Molecular Weight |
242.29 g/mol |
IUPAC Name |
2-oxopentyl benzenesulfonate |
InChI |
InChI=1S/C11H14O4S/c1-2-6-10(12)9-15-16(13,14)11-7-4-3-5-8-11/h3-5,7-8H,2,6,9H2,1H3 |
InChI Key |
FUUOBULYVFTUIN-UHFFFAOYSA-N |
Canonical SMILES |
CCCC(=O)COS(=O)(=O)C1=CC=CC=C1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Comparative Analysis of Sulfonate and Benzoate Derivatives
Key Observations:
Functional Group Impact: The sulfonate group in 2-oxopentylbenzene sulfonate enhances water solubility compared to ester-based analogues like phenyl benzoate (solubility: sulfonates > benzoates) .
Benzoate esters (e.g., phenyl benzoate) generally degrade faster due to esterase susceptibility, whereas sulfonates may resist hydrolysis under neutral conditions .
Toxicity Profile: Fluorinated sulfonates (e.g., perfluorohexane sulfonate) demonstrate higher toxicity in animal studies compared to non-fluorinated analogues, linked to their persistence and protein-binding affinity . Amino-substituted sulfonates (e.g., 2-amino-benzene sulfonate) may exhibit reactivity risks due to the amine group, whereas the ketone in 2-oxopentylbenzene sulfonate could participate in redox reactions .
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